1-(4-methoxybenzyl)-3-(2-(2-methyl-1H-imidazol-1-yl)ethyl)urea

• IUPAC Name: 1-[(4-methoxyphenyl)methyl]-3-[2-(2-methylimidazol-1-yl)ethyl]urea
• InChI: InChI=1S/C15H20N4O2/c1-12-16-7-9-19(12)10-8-17-15(20)18-11-13-3-5-14(21-2)6-4-13/h3-7,9H,8,10-11H2,1-2H3,(H2,17,18,20)
• InChI Key: YQOBHXBYAOPYKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1CCNC(=O)NCC2=CC=C(C=C2)OC
• Molecular Formula: C15H20N4O2
• Molecular Weight: 288.34 g/mol

Description

1-(4-methoxybenzyl)-3-(2-(2-methyl-1H-imidazol-1-yl)ethyl)urea, also known as MI-773, is a small molecule inhibitor that has shown promising results in preclinical studies for the treatment of various types of cancer.

Scientific Research Applications

Synthesis and Pharmacokinetics Applications

Synthesis of Deuterium-Labeled Derivatives for Pharmacokinetic Studies : A study focused on synthesizing a stable deuterium-labeled derivative of a related compound for use as an internal standard in liquid chromatography-mass spectrometry (LC-MS) analysis. This process aids in the investigation of drug absorption and distribution, indicating its utility in pharmacokinetic studies (Liang et al., 2020).

Organic Chemistry and Catalysis

Development of New Protecting Groups for Carboxylic Acids : Research into the oxidative debenzylation of 4-methoxy-α-methylbenzyl esters showcased the compound's role as a new protecting group for carboxylic acids. This method is compatible with several functional groups vulnerable to reductive debenzylation reactions (Yoo, Kim Hye, & Kyu, 1990).

Spectroscopic and Computational Studies

Spectroscopic Characterization and Computational Studies : A research effort involved the synthesis and characterization of ethyl-2-(2-(2-methylbenzylidene)hydrazinyl)thiazole-4-carboxylate derivatives, employing techniques like NMR, FT-IR, UV-Vis, and X-ray diffraction. Computational methods including density functional theory (DFT) and time-dependent DFT (TDDFT) were applied to study the optimized geometry, nonlinear optical (NLO) properties, and molecular orbitals of the compounds, revealing their potential in technological applications (Haroon et al., 2019).

Chemical Synthesis and Ligand Development

Efficient Transesterification/Acylation Reactions : Imidazol-2-ylidenes, a family of N-heterocyclic carbenes (NHC), demonstrated efficiency as catalysts in transesterification involving various esters and alcohols. The study highlights the synthesis of aryl- or alkyl-substituted NHC catalysts, showcasing the compound's relevance in facilitating acylation reactions (Grasa, Gueveli, Singh, & Nolan, 2003).

Antimicrobial Activity

Antimicrobial Activity of Schiff Bases : Research into imino-4-methoxyphenol thiazole derived Schiff bases explored their synthesis and antimicrobial activity against bacteria and fungi. The study evaluated the compounds' efficacy in inhibiting microbial growth, contributing to the understanding of their potential applications in antimicrobial treatments (Vinusha et al., 2015).